Cas no 78912-07-9 (6-Chloro-N,N'-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: 6-Chloro-N,N'-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 78912-07-9
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• MDL: MFCD01951678
• CID: 3029951
• PubChem ID: 1906750
• Update Time: 2025-04-21

6-Chloro-N,N'-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• MFCD01951678
• 6-Chloro-N,N'-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(4-ethoxyphenyl)-
• 78912-07-9
• CS-0299417
• SR-01000450427-1
• SR-01000450427
• ALBB-022069
• AKOS000270332
• SB73480
• AJ-292/14597051
• Oprea1_720514
• LS-06810
• Z56844417
• 6-Chloro-N2,N4-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
• N-[4-chloro-6-(4-ethoxyanilino)-1,3,5-triazin-2-yl]-N-(4-ethoxyphenyl)amine
• STK094263
• SCHEMBL9391122
• 6-chloro-2-N,4-N-bis(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
• H33395

• MDL： MFCD01951678
• Inchi： 1S/C19H20ClN5O2/c1-3-26-15-9-5-13(6-10-15)21-18-23-17(20)24-19(25-18)22-14-7-11-16(12-8-14)27-4-2/h5-12H,3-4H2,1-2H3,(H2,21,22,23,24,25)
• InChI Key： USQCNPQNXWCSOB-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)NC1C=CC(=CC=1)OCC)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 385.1305526g/mol
• Monoisotopic Mass: 385.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.2Ų